Cas no 142977-62-6 (2,2-difluoro-3,3-dimethylbutanoic acid)

• Product Name: 2,2-difluoro-3,3-dimethylbutanoic acid
• CAS No: 142977-62-6
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• MDL: MFCD20644904
• CID: 3740372
• PubChem ID: 59000170
• Update Time: 2025-10-06

2,2-difluoro-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2-difluoro-3,3-dimethyl-
• 2,2-difluoro-3,3-dimethylbutanoic acid
• 142977-62-6
• SCHEMBL14365547
• IRMQLAVUUINILQ-UHFFFAOYSA-N

• MDL： MFCD20644904
• Inchi： 1S/C6H10F2O2/c1-5(2,3)6(7,8)4(9)10/h1-3H3,(H,9,10)
• InChI Key： IRMQLAVUUINILQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(C)(C)C

Computed Properties

• Exact Mass: 152.06488588Da
• Monoisotopic Mass: 152.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3,3-dimethylbutanoic acid

Exploring the Properties and Applications of 2,2-Difluoro-3,3-Dimethylbutanoic Acid (CAS No. 142977-62-6)

2,2-Difluoro-3,3-dimethylbutanoic acid, identified by the CAS registry number 142977-62-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a butanoic acid backbone with two fluorine atoms attached to the second carbon and two methyl groups on the third carbon. The combination of fluorine and methyl substituents imparts distinctive chemical properties that make it valuable for various applications.

The chemical structure of 2,2-difluoro-3,3-dimethylbutanoic acid plays a crucial role in determining its physical and chemical properties. The presence of fluorine atoms introduces electron-withdrawing effects, which can influence the acidity of the carboxylic acid group. Additionally, the methyl groups provide steric hindrance, affecting the compound's reactivity and solubility. These properties make it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 142977-62-6 in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antiviral properties. The compound's ability to form stable esters and amides has made it a valuable intermediate in pharmaceutical chemistry.

In materials science, 2,2-difluoro-3,3-dimethylbutanoic acid has been investigated for its application in polymer synthesis. Its fluorinated structure contributes to improved thermal stability and mechanical properties in polymeric materials. This has led to its consideration in developing advanced coatings and adhesives for industrial applications.

The synthesis of CAS No. 142977-62-6 typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly enhanced the yield and purity of this compound.

In conclusion, 142977-62-6, or 2,2-difluoro-3,3-dimethylbutanoic acid, is a compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential component in modern organic synthesis and materials development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.